Cas no 1213323-63-7 ((1R)-1-(4-methoxy-3-methylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(4-methoxy-3-methylphenyl)ethan-1-amine
• CAS No: 1213323-63-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD08057348
• CID: 5603800
• PubChem ID: 40465582
• Update Time: 2023-09-01

(1R)-1-(4-methoxy-3-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-methoxy-α,3-dimethyl-, (αR)-
• 1213323-63-7
• EN300-729629
• (1R)-1-(4-methoxy-3-methylphenyl)ethan-1-amine
• AKOS017405072

• MDL： MFCD08057348
• Inchi： 1S/C10H15NO/c1-7-6-9(8(2)11)4-5-10(7)12-3/h4-6,8H,11H2,1-3H3/t8-/m1/s1
• InChI Key： GJGLAYDRPDYUPA-MRVPVSSYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)[C@@H](C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 253.3±28.0 °C(Predicted)
• pka: 9.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles